3-Phenylpropoxymethyloxirane

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 2-(3-phenylpropoxymethyl)oxirane
• InChI: InChI=1S/C12H16O2/c1-2-5-11(6-3-1)7-4-8-13-9-12-10-14-12/h1-3,5-6,12H,4,7-10H2
• InChI Key: NLMCUMFLEQFNKR-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COCCCC2=CC=CC=C2

Description

3-Phenylpropoxymethyloxirane is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A procedure similar to that described in Preparation 46 was repeated, except that 8 g of 3-phenyl-1-propanol, 9.64 ml of epibromohydrin, 2.56 g of sodium hydride (as a 55% by weight dispersion in mineral oil) and 100 ml of anhydrous dimethylformamide were used. The resulting crude product was purified by silica gel column chromatography, using a 1:6 by volume mixture of ethyl acetate and hexane as the eluent, to give 7.2 g of the title compound as a colorless oil having an Rf value of 0.36 (on silica gel thin layer chromatography, using a 1:5 by volume mixture of ethyl acetate and hexane as the developing solvent).